3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide is a propanamide derivative characterized by:
- Core structure: A propanamide backbone (CH3CH(NH2)CONH-R).
- Substituents: A methyl group at position 2 of the propanamide chain. An amino group at position 2. An N-substituted 1-(2-methylphenyl)ethyl group.
This method is typical for propanamide derivatives and could be adapted for the target compound.
The amino and methyl substituents likely enhance solubility and influence biological interactions, distinguishing it from halogenated or aryl-substituted analogs.
Properties
Molecular Formula |
C13H20N2O |
|---|---|
Molecular Weight |
220.31 g/mol |
IUPAC Name |
3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide |
InChI |
InChI=1S/C13H20N2O/c1-9-6-4-5-7-12(9)11(3)15-13(16)10(2)8-14/h4-7,10-11H,8,14H2,1-3H3,(H,15,16) |
InChI Key |
NHLACKCSTNHCTL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C(C)NC(=O)C(C)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide typically involves multiple steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 2-methylphenylacetic acid and 2-methylpropanamide.
Amidation Reaction: The first step involves the amidation of 2-methylphenylacetic acid with 2-methylpropanamide in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).
Amination: The resulting intermediate is then subjected to an amination reaction using ammonia or an amine source under controlled conditions to introduce the amino group.
Industrial Production Methods
Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes:
Temperature Control: Maintaining specific temperatures during the reactions to avoid side reactions.
Purification: Using techniques such as recrystallization or chromatography to purify the final product.
Chemical Reactions Analysis
Types of Reactions
3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide undergoes various chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitro derivatives.
Reduction: The amide group can be reduced to form amines.
Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.
Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.
Substitution: Conditions include the use of halogens (e.g., bromine) and catalysts like iron (Fe) or aluminum chloride (AlCl3).
Major Products Formed
Oxidation: Nitro derivatives of the original compound.
Reduction: Amines with reduced amide groups.
Substitution: Halogenated derivatives of the phenyl group.
Scientific Research Applications
3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide involves its interaction with specific molecular targets:
Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to a biological response.
Pathways Involved: It may modulate signaling pathways, enzyme activity, or gene expression, resulting in its observed effects.
Comparison with Similar Compounds
Structural and Functional Differences
The table below compares the target compound with structurally related propanamides:
Key Observations:
Dimethyl groups: As in N-Ethyl-2,2-dimethyl-N-(3-methylphenyl)propanamide, these reduce steric hindrance but may limit interaction with biological targets .
Biological Activity :
- Compounds like α-Methylfentanylin butaaniamidianalog (a fentanyl analog) exhibit opioid receptor activity due to their piperidinyl-benzyl substituents .
- The target compound’s 2-methylphenyl group may confer selectivity for specific receptors, though pharmacological data is absent in the evidence.
Synthetic Accessibility :
- Chloro-substituted analogs (e.g., 2-Chloro-N-[1-(2-methylphenyl)ethyl]propanamide) are synthesized in moderate yields (27.8% in ), while dimethylated derivatives require additional purification steps .
Biological Activity
3-Amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antioxidant, anticancer, and antimicrobial properties, supported by various research studies.
Antioxidant Activity
Antioxidant activity is crucial for protecting cells from oxidative stress. Studies have indicated that derivatives of similar amide structures exhibit significant antioxidant properties.
- DPPH Radical Scavenging : The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is commonly used to evaluate the antioxidant capacity. Compounds with structural similarities to 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide have shown scavenging activities comparable to ascorbic acid, with some exhibiting activities 1.4 times greater than vitamin C .
Anticancer Activity
The anticancer potential of the compound has been investigated through various in vitro assays.
- Cell Line Studies : In studies involving human glioblastoma (U-87) and triple-negative breast cancer (MDA-MB-231) cell lines, compounds similar to 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide demonstrated significant cytotoxicity. The MTT assay results indicated that these compounds were more effective against U-87 cells compared to MDA-MB-231 cells, suggesting a selective action against certain cancer types .
Table 1: Anticancer Activity of Related Compounds
| Compound Name | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| N-(1,3-dioxoisoindolin-2-yl)-3-amino | U-87 | 15.6 | Apoptosis induction |
| 3-((4-methoxyphenyl)amino)-N'-(naphthalen-1-yl)-ethylidene | MDA-MB-231 | 22.4 | Cell cycle arrest |
| 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide | TBD | TBD | TBD |
Antimicrobial Activity
The antimicrobial properties of related compounds have also been assessed, revealing moderate to good activity against various bacterial strains.
- Minimum Inhibitory Concentration (MIC) : Compounds with similar functional groups demonstrated MIC values ranging from 4.69 µM to over 200 µM against different Gram-positive and Gram-negative bacteria . This suggests that modifications in the amide structure can enhance or diminish antimicrobial efficacy.
Table 2: Antimicrobial Activity Overview
| Compound Name | Bacterial Strain | MIC (µM) |
|---|---|---|
| Alkaloid Derivative A | Staphylococcus aureus | 5.64 |
| Alkaloid Derivative B | Escherichia coli | 8.33 |
| Alkaloid Derivative C | Bacillus subtilis | 4.69 |
Case Studies and Research Findings
Recent studies have focused on synthesizing derivatives of amides and assessing their biological activities:
- Antioxidant and Anticancer Activities : A study published in MDPI highlighted that novel derivatives based on similar structures exhibited enhanced antioxidant and anticancer activities, indicating a promising avenue for drug development .
- Functionalized Amino Acids : Research on functionalized amino acids showed that modifications can lead to significant changes in GABA uptake inhibition, suggesting potential applications in neuropathic pain management .
- Inhibitory Effects on GABA Transporters : Another study demonstrated that specific modifications in amino acid structures could yield potent inhibitors of GABA transporters, which are critical in neurological disorders .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
